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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528 Get Quote

Application Note

(Rac)-Pregabalin-d10 is a deuterated analog of pregabalin, an anticonvulsant and analgesic

drug. In clinical and forensic toxicology, deuterated standards are the gold standard for

quantitative analysis using mass spectrometry-based methods. The use of (Rac)-Pregabalin-
d10 as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) assays provides high accuracy and precision for the quantification of pregabalin in

biological matrices such as blood, plasma, serum, and urine.[1][2][3][4] Its utility is paramount

in therapeutic drug monitoring, postmortem toxicology, and in cases of suspected drug abuse

or overdose.[5][6]

The primary role of a deuterated internal standard is to compensate for variations in sample

preparation and instrument response. Since (Rac)-Pregabalin-d10 has nearly identical

physicochemical properties to the non-labeled pregabalin, it co-elutes during chromatography

and experiences similar ionization efficiency in the mass spectrometer. However, its increased

mass allows it to be distinguished from the target analyte by the mass spectrometer, enabling

reliable quantification.

Core Applications:
Therapeutic Drug Monitoring (TDM): Ensures that pregabalin concentrations are within the

therapeutic range (typically up to 10 µg/mL in serum or plasma) for optimal efficacy and

minimal toxicity.[7]
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Clinical Toxicology: Accurate measurement of pregabalin levels in cases of suspected

overdose to guide clinical management.[8]

Forensic Toxicology: Determination of pregabalin concentrations in postmortem samples to

aid in cause-of-death investigations.[5][6]

Adherence Testing: Quantification of pregabalin in urine to monitor patient compliance with

prescribed treatment regimens.[2]

Quantitative Data Summary
The following tables summarize the performance characteristics of various LC-MS/MS methods

utilizing deuterated pregabalin as an internal standard for the analysis of pregabalin in different

biological matrices.

Table 1: Performance of LC-MS/MS Methods for Pregabalin Quantification in Human

Plasma/Serum

Parameter Method 1 Method 2 Method 3

Internal Standard Pregabalin-d4 Pregabalin-d4 Gabapentin

Linearity Range

(ng/mL)
20 - 16,000[1] 50 - 50,000[9] 30 - 5,000[10]

Lower Limit of

Quantification (LLOQ)

(ng/mL)

20[1] 50[9] 30[10]

Intra-day Precision

(%RSD)
< 15% < 15% 2.0% - 6.2%[10]

Inter-day Precision

(%RSD)
< 15% < 15% 2.0% - 6.2%[10]

Accuracy (% Bias) Within ±15% Within ±15% -10.5% - 3.0%[10]

Extraction Recovery

(%)
Not specified 101.0 ± 2.8[9] Not specified
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Table 2: Performance of LC-MS/MS Method for Pregabalin Quantification in Urine

Parameter Method Details

Internal Standard Not specified

Linearity Range (µg/mL) 10 - 1000[11]

Lower Limit of Quantification (LLOQ) (µg/mL) 2.5[11]

Lower Limit of Detection (LOD) (µg/mL) 1.5[11]

Intra-day Precision (%RSD) 2.8% - 5.9%[11]

Inter-day Precision (%RSD) 2.8% - 5.9%[11]

Recovery (%) 90.8[11]

Experimental Protocols
Protocol 1: Quantification of Pregabalin in Human
Plasma via Protein Precipitation and LC-MS/MS
This protocol is based on a method for the determination of pregabalin in human plasma.[9]

1. Materials and Reagents:

(Rac)-Pregabalin-d10 (or other deuterated pregabalin such as Pregabalin-d4) as internal

standard (IS)

Methanol (HPLC grade)

Purified water

Blank human plasma

2. Sample Preparation:

Pipette 50 µL of plasma sample into a microcentrifuge tube.

Add the internal standard solution ((Rac)-Pregabalin-d10).
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Add 500 µL of methanol to precipitate proteins.

Vortex the mixture thoroughly.

Centrifuge for 5 minutes at 3500 rpm.

Transfer 200 µL of the supernatant to a clean tube.

Add 400 µL of purified water.

Vortex to mix.

Inject 20 µL of the final solution onto the LC-MS/MS system.

3. LC-MS/MS Conditions:

LC System: Agilent or equivalent

Column: Synergi Max-RP (80Å, 4 µm, 50 x 2.0 mm) or equivalent C18 column[9]

Mobile Phase: A gradient of 0.1% formic acid in water and methanol is commonly used.

Flow Rate: 0.5 - 1.0 mL/min

MS System: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Pregabalin: m/z 160.1 → 142.1[10]

(Rac)-Pregabalin-d10: Specific transition for the deuterated standard would be

determined (e.g., m/z 170.2 → 152.2, though this can vary based on the exact deuteration

pattern).

Protocol 2: Quantification of Pregabalin in Urine via
Solid-Phase Extraction (SPE) and LC-MS/MS
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This protocol is a general representation based on methods for analyzing pregabalin in urine.

[2][4]

1. Materials and Reagents:

(Rac)-Pregabalin-d10 (or other deuterated pregabalin) as internal standard (IS)

Methanol (HPLC grade)

Acetonitrile (ACN)

0.1 M Hydrochloric acid (HCl)

Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

Blank human urine

2. Sample Preparation:

Pipette 0.2 mL of urine sample into a tube.[4]

Add the internal standard solution ((Rac)-Pregabalin-d10).

Add 1 mL of acetonitrile to precipitate proteins.[4]

Vortex and centrifuge.

Transfer the supernatant to a new tube and add 2 mL of 0.1 M HCl.[4]

Condition the SPE column with methanol followed by water.

Load the sample mixture onto the SPE column.

Wash the column with an appropriate solvent (e.g., water, dilute acid).

Elute the analyte and internal standard with a suitable elution solvent (e.g., methanol with a

small percentage of ammonium hydroxide).

Evaporate the eluate to dryness under a stream of nitrogen.
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Reconstitute the residue in the mobile phase.

Inject an aliquot onto the LC-MS/MS system.

3. LC-MS/MS Conditions:

LC System: Waters or equivalent

Column: C18 column (e.g., Waters Symmetry C18, 3.9 mm × 150 mm, 5 µm)[10]

Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and an aqueous

buffer like ammonium acetate with formic acid.[10]

Flow Rate: 1.0 mL/min[10]

MS System: Triple quadrupole mass spectrometer

Ionization Mode: Positive Atmospheric Pressure Chemical Ionization (APCI) or ESI+[10]

MRM Transitions: As in Protocol 1.

Visualizations
Caption: Workflow for Pregabalin Quantification in Plasma.

Caption: Workflow for Pregabalin Quantification in Urine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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